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Compound of Interest

2-(Chloromethyl)-8-
Compound Name:
methoxyimidazo[1,2-a]pyridine

Cat. No.: B11721688

Get Quote

Executive Summary

2-(chloromethyl)-8-methoxyimidazo[1,2-a]pyridine is a specialized heterocyclic building

block utilized primarily in the development of Potassium-Competitive Acid Blockers (P-CABS)
and kinase inhibitors.[1] It serves as a critical intermediate for introducing the imidazo[1,2-
a]pyridine pharmacophore—a privileged scaffold known for its bioisosteric relationship to
indoles and purines.[1]

The presence of the 8-methoxy group distinguishes this derivative from the generic core,
offering specific modulation of basicity (

), lipophilicity, and metabolic stability.[1] The 2-chloromethyl moiety acts as a highly reactive
electrophilic handle, enabling rapid diversification via nucleophilic substitution (

)-[1]

Chemical Profile & Electronic Properties[1]
Structural Identity[1][2]

e IUPAC Name: 2-(chloromethyl)-8-methoxyimidazo[1,2-a]pyridine[1]
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o CAS Registry Number: 100340-88-1 (Generic core reference); Specific derivative often
referenced in patent literature for P-CABs.[1]

e Molecular Formula:

[1]

e Molecular Weight: 196.63 g/mol [1]

Physicochemical Data (Calculated)

Property Value

Significance in Drug
Design

Moderate lipophilicity;
cLogP ~1.8-2.1 favorable for CNS and

membrane penetration.[1]

Good oral bioavailability profile

TPSA ~35 A2
(<140 A?)[1]

Key interaction points for

H-Bond Acceptors 3 (N1, N4, O) o )
H+/K+ ATPase binding sites.[1]

Requires derivatization (e.qg.,
H-Bond Donors 0 amination) to add donor

capacity.[1]

The 8-OMe group is electron-

donating, slightly increasing

pKa (Conj. Acid) 55-6.0 basicity at N1 compared to the
unsubstituted core (

~5.4).[1]

Electronic Effects of Substituents[1]

o 8-Methoxy Group (+M Effect): The methoxy group at position 8 exerts a positive mesomeric
effect.[1] This increases electron density within the pyridine ring, making the N1 nitrogen
more basic.[1] In P-CAB design, this basicity is crucial for the protonation-dependent binding
mechanism in the acidic canaliculi of parietal cells.[1]
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e 2-Chloromethyl Group (-l Effect): The chloromethyl group is an electron-withdrawing
alkylating handle.[1] It is activated for nucleophilic attack but deactivates the imidazole ring
slightly toward electrophilic substitution at C3 compared to a methyl group.[1]

Synthesis Protocol

The synthesis of 2-(chloromethyl)-8-methoxyimidazo[1,2-a]pyridine is achieved via a
condensation cyclization (Hantzsch-type) between a 2-aminopyridine derivative and an

-haloketone.[1]

Reaction Pathway

Reagents: 2-amino-3-methoxypyridine + 1,3-dichloroacetone.[1] Solvent: Ethanol or DME
(Dimethoxyethane).[1] Conditions: Reflux (60—80°C), 4-12 hours.[1]

2-Amino-3-methoxypyridine Nucleophilic Attack

\*: """"""""" A Cyclodehydration
! N-Alkylated Intermediate ! - H20, - HCI 2-(chloromethyl)-8-methoxy
// (Transient) : imidazo[1,2-a]pyridine

1

1,3-Dichloroacetone

Click to download full resolution via product page

Figure 1: Condensation pathway for the synthesis of the target scaffold.[1][2][3][4][5]

Detailed Methodology

» Preparation: Dissolve 2-amino-3-methoxypyridine (1.0 eq) in ethanol (10 mL/g).

e Addition: Add 1,3-dichloroacetone (1.1 eq) dropwise at room temperature. Note: 1,3-
dichloroacetone is a potent lachrymator; handle in a fume hood.[1]

o Cyclization: Heat the mixture to reflux for 6—8 hours. The solution typically darkens.
o Work-up:

o Cool reaction to room temperature.[1][4]
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o Concentrate under reduced pressure to remove bulk solvent.[1]
o Neutralize the residue with saturated

solution (pH ~8).[1]
o Extract with Ethyl Acetate (3x).[1]

 Purification: The crude product is often a brown solid.[1] Purify via flash column
chromatography (SiO2, Hexane:EtOAc gradient) or recrystallization from Ethanol/Ether.[1]

o Expected Yield: 45-65%.

Reactivity & Transformations

This molecule possesses two distinct reactivity centers: the electrophilic alkyl chloride (C2) and
the nucleophilic aromatic ring (C3).[1]

Nucleophilic Substitution () at C2

The chloromethyl group is a "warhead" for rapid library generation.[1]
o Amination: Reaction with primary/secondary amines (

, MeCN, 60°C) yields 2-(aminomethyl) derivatives.[1] This is the primary route to P-CAB
analogs (e.g., coupling with tetrahydroisoquinolines).[1]

» Etherification: Reaction with phenols or alkoxides (

, DMF) yields ether-linked congeners.[1]

o Thioetherification: Reaction with thiols yields sulfide linkers.[1]

Electrophilic Aromatic Substitution () at C3

The C3 position is the most electron-rich site on the ring.[1]
o Formylation: Vilsmeier-Haack reaction (

) introduces a C3-aldehyde.[1]
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» Halogenation: reaction with NIS or NBS introduces lodine or Bromine at C3, enabling
Suzuki/Sonogashira coupling for further extension.[1]

2-(chloromethyl)-8-methoxy
imidazo[1,2-a]pyridine

C2-Chloromethyl Re ili i ivi ucleophilic)
Amines (R-NH2) Thiols (R-SH) NBS/NIS Vilsmeier-Haack
-> Aminomethyl linkers -> Thioether linkers -> C3-Halide (Coupling) -> C3-Aldehyde

Click to download full resolution via product page
Figure 2: Divergent reactivity profile allowing orthogonal functionalization.[1]

Medicinal Chemistry Applications
Potassium-Competitive Acid Blockers (P-CABS)

The imidazo[1,2-a]pyridine scaffold is the core pharmacophore for reversible H+/K+ ATPase
inhibitors.[1]

e Mechanism: These compounds bind ionically to the protonated pump in the gastric lumen.[1]
» Role of 8-OMe: The 8-methoxy group serves two functions:

o Steric/Conformational Control: It forces the substituent at N1 (if quaternized) or the overall
ring orientation into a specific conformation within the binding pocket.[1]

o Metabolic Blocking: It blocks the C8 position from oxidative metabolism (hydroxylation),
potentially extending half-life compared to the unsubstituted analog.[1]

o Reference Compound: This scaffold is structurally related to Sch 28080 (which contains an

8-benzyloxy group) and Soraprazan.[1]
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Kinase Inhibition

Derivatives of this core have shown activity against PI3K and other kinases.[1] The C3 position
is typically arylated to access the ATP-binding pocket, while the C2-chloromethyl group is
converted into a solubilizing tail.[1]

Safety & Handling

» Hazard Classification:
o Acute Toxicity (Oral): H302 (Harmful if swallowed).[1]
o Skin/Eye Irritation: H315/H319 (Causes skin and serious eye irritation).[1]
o Specific Target Organ Toxicity: H335 (May cause respiratory irritation).[1]

» Alkylating Potential: As a primary alkyl chloride, this compound is a potential alkylating agent.
[1] It should be handled with gloves, goggles, and in a well-ventilated fume hood to prevent
DNA interaction or sensitization.[1]

o Storage: Store under inert atmosphere (Argon/Nitrogen) at 2—-8°C. Moisture sensitive
(hydrolysis of the alkyl chloride to alcohol may occur over prolonged exposure to humidity).

[1]
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o [Link][1]
* Medicinal Chemistry of Imidazo[1,2-a]pyridines

o Journal of Medicinal and Chemical Sciences.[1] "Synthesis and SAR of Imidazo[1,2-a]
Pyridinyl-Phenylacrylonitrile Derivatives."

o [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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